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Compound of Interest

Compound Name: Antifungal agent 21

Cat. No.: B15600926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The term "Antifungal Agent 21" is not standardized and can refer to several distinct chemical

or biological entities under investigation for their fungicidal properties. This document provides

detailed application notes and protocols for two prominent examples relevant to agricultural

applications: AtTCP21, a plant-derived protein, and C21-Steroidal Derivatives, a class of

synthetic compounds.

Candidate 1: AtTCP21 (Arabidopsis thaliana TCP21)
AtTCP21 is a transcription factor protein from the plant Arabidopsis thaliana that has been

identified as a novel antifungal protein (AFP). It represents a potential biofungicide for

agricultural use.[1]

Data Presentation: Antifungal Activity of AtTCP21
The antifungal efficacy of recombinant AtTCP21 has been evaluated against a range of plant

pathogenic fungi and yeasts. The half-maximal inhibitory concentration (IC50) values are

summarized below.
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Fungal Species Type
IC50 (µg/mL) of
AtTCP21

IC50 (µg/mL) of
Melittin (Control)

Colletotrichum

gloeosporioides
Mold 3.1 12.5

Fusarium oxysporum Mold 25 1.5

Botrytis cinerea Mold 50 3.1

Candida albicans Yeast 12.5 6.2

Saccharomyces

cerevisiae
Yeast 100 25

Data sourced from[1]

Mechanism of Action
AtTCP21 exhibits its antifungal effect not by disrupting the fungal cell membrane directly, but by

penetrating the cell and inducing programmed cell death (apoptosis). The proposed signaling

pathway involves the generation of intracellular reactive oxygen species (ROS) and

mitochondrial superoxide, leading to morphological changes and eventual cell death.[1]
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Start

Prepare Serial Dilutions
of AtTCP21

Inoculate 96-well Plates
with Fungal Spores

Add AtTCP21 Dilutions
to Wells

Incubate at 28°C
for 48-72h

Measure Optical Density
(OD) at 595 nm

Calculate IC50 Value

End
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Start

Prepare PDA Medium with
Test Compound Dilutions

Pour Amended PDA
into Petri Dishes

Place Mycelial Plug
on Center of Plate

Incubate at 25°C

Measure Colony Diameter

Calculate Inhibition Rate
and IC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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